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Introduction

Small interfering RNA (siRNA) offers a powerful therapeutic modality by silencing disease-
causing genes. However, the effective delivery of siRNA into target cells remains a significant
challenge. Lipid nanoparticles (LNPs) have emerged as a leading platform for siRNA delivery,
protecting the nucleic acid from degradation and facilitating its cellular uptake. PNI 132 is a
novel ionizable lipid designed for the formulation of LNPs for nucleic acid delivery.[1][2] These
application notes provide a detailed protocol for the encapsulation of sSiRNA using PNI 132,
methods for nanoparticle characterization, and protocols for evaluating in vitro and in vivo gene
silencing.

Principle of LNP-siRNA Formulation

The formulation of siRNA-loaded LNPs using PNI 132 is typically achieved through a rapid
mixing process, often employing a microfluidic device.[3] The process involves mixing an
ethanolic solution containing PNI 132, helper lipids (such as DSPC and cholesterol), and a
PEG-lipid with an acidic aqueous solution (pH 4.0) containing the siRNA.[3] At this low pH, the
ionizable lipid PNI 132 becomes protonated, acquiring a positive charge that facilitates its
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interaction with the negatively charged siRNA backbone, leading to the formation of the LNP
core. The subsequent dialysis against a buffer with a physiological pH (7.4) neutralizes the
surface charge of the LNPs, resulting in stable, monodisperse nanoparticles suitable for in vivo
applications.[4]

Materials and Reagents
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Material/Reagent

Supplier (Example)

PNI 132

MedchemExpress

1,2-distearoyl-sn-glycero-3-phosphocholine
(DSPC)

Avanti Polar Lipids

Cholesterol

Sigma-Aldrich

1,2-dimyristoyl-rac-glycero-3-
methoxypolyethylene glycol-2000 (DMG-PEG
2000)

Avanti Polar Lipids

siRNA (custom synthesis)

Dharmacon, Integrated DNA Technologies

Ethanol (200 proof, molecular biology grade)

Sigma-Aldrich

Citrate Buffer (25 mM, pH 4.0)

In-house preparation

Phosphate-Buffered Saline (PBS), pH 7.4

Thermo Fisher Scientific

RiboGreen RNA Quantitation Assay

Thermo Fisher Scientific

Dynamic Light Scattering (DLS) Instrument

Malvern Panalytical, Wyatt Technology

Zetasizer for Zeta Potential Measurement

Malvern Panalytical

Transmission Electron Microscope (TEM)

JEOL, Thermo Fisher Scientific

Cell Culture Media (e.g., DMEM, RPMI-1640)

Thermo Fisher Scientific

Fetal Bovine Serum (FBS)

Thermo Fisher Scientific

Target cell line (e.g., HeLa, HepG2)

ATCC

Transfection Reagent (for comparison, e.g.,
Lipofectamine RNAIMAX)

Thermo Fisher Scientific

Luciferase Assay System (if using luciferase

reporter)

Promega

qPCR reagents

Bio-Rad, Thermo Fisher Scientific

Experimental Protocols
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Protocol 1: Formulation of PNI 132-siRNA LNPs using
Microfluidics

This protocol is based on established methods for LNP formulation with ionizable lipids and is
adaptable for PNI 132.

1. Preparation of Stock Solutions:

 Lipid Stock in Ethanol: Prepare a stock solution of PNI 132, DSPC, cholesterol, and DMG-
PEG 2000 in a molar ratio of 50:10:38.5:1.5 in 100% ethanol. The total lipid concentration
should be between 10-25 mM.

¢ SiRNA Stock in Aqueous Buffer: Dissolve the siRNA in 25 mM citrate buffer (pH 4.0) to a final
concentration of 0.2-0.5 mg/mL.

2. Microfluidic Mixing:

e Set up a microfluidic mixing device (e.g., NanoAssemblr® Benchtop from Precision
NanoSystems).

» Load the lipid-ethanol solution into one syringe and the siRNA-aqueous solution into another.
o Set the flow rate ratio of the aqueous to organic phase to 3:1.

» Set the total flow rate to achieve rapid and reproducible mixing (e.g., 12 mL/min).

« Initiate the mixing process to generate the LNP-siRNA dispersion.

3. Dialysis and Concentration:

o Immediately after formation, dialyze the LNP-siRNA dispersion against PBS (pH 7.4) for at
least 6 hours at 4°C using a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and
raise the pH.

e Change the PBS buffer at least twice during dialysis.

« If necessary, concentrate the LNP-siRNA formulation using a centrifugal filter device.
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4. Sterilization:
« Sterilize the final LNP-siRNA formulation by passing it through a 0.22 pum syringe filter.
« Store the sterile formulation at 4°C.

Experimental Workflow for LNP-siRNA Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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